3-Methyl-2-nitrobenzoic acid 3-Methyl-2-nitrobenzoic acid Prisms or white crystalline solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 5437-38-7
VCID: VC20850037
InChI: InChI=1S/C8H7NO4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3,(H,10,11)
SMILES: CC1=C(C(=CC=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol

3-Methyl-2-nitrobenzoic acid

CAS No.: 5437-38-7

Cat. No.: VC20850037

Molecular Formula: C8H7NO4

Molecular Weight: 181.15 g/mol

* For research use only. Not for human or veterinary use.

3-Methyl-2-nitrobenzoic acid - 5437-38-7

Specification

Description Prisms or white crystalline solid. (NTP, 1992)
CAS No. 5437-38-7
Molecular Formula C8H7NO4
Molecular Weight 181.15 g/mol
IUPAC Name 3-methyl-2-nitrobenzoic acid
Standard InChI InChI=1S/C8H7NO4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3,(H,10,11)
Standard InChI Key DGDAVTPQCQXLGU-UHFFFAOYSA-N
SMILES CC1=C(C(=CC=C1)C(=O)O)[N+](=O)[O-]
Canonical SMILES CC1=C(C(=CC=C1)C(=O)O)[N+](=O)[O-]
Melting Point 428 to 432 °F (NTP, 1992)

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